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Compound of Interest

Compound Name: Quin C1

Cat. No.: B1663743 Get Quote

Essential Safety and Handling Guide for Quin C1
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety and logistical information for the handling

of Quin C1, a potent and selective Formyl Peptide Receptor 2 (FPR2) agonist.[1][2][3]

Adherence to these procedures is critical to ensure personal safety and maintain the integrity of

your research.

Understanding Quin C1
Quin C1, with the chemical name 4-Butoxy-N-[1,4-dihydro-2-(4-methoxyphenyl)-4-oxo-3(2H)-

quinazolinyl]benzamide, is a bioactive small molecule utilized in laboratory research,

particularly in studies related to inflammation and lung injury. As a potent agonist, it is crucial to

handle this compound with appropriate care to avoid unintended biological effects and ensure

user safety.

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling Quin C1 to minimize exposure risk. This

guidance is based on standard laboratory practice for handling potent chemical compounds.
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PPE Category Specification Rationale

Eye and Face Protection

ANSI Z87.1 compliant safety

glasses with side shields or

chemical splash goggles. A

face shield should be worn

over safety glasses or goggles

when there is a risk of

splashing.

Protects against accidental

splashes of solutions

containing Quin C1, which

could be readily absorbed

through the eyes.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile) appropriate for the

solvents being used to prepare

Quin C1 solutions.

Prevents skin contact and

absorption. It is advisable to

change gloves frequently,

especially if they become

contaminated.

Protective Clothing
A fully buttoned lab coat with

sleeves that cover the wrists.

Provides a barrier against

spills and contamination of

personal clothing.

Respiratory Protection

Not generally required when

handling small quantities in a

well-ventilated area or a

chemical fume hood. If

creating aerosols or handling

large quantities, a risk

assessment should be

performed to determine if a

respirator is necessary.

Minimizes the risk of

inhalation, which could lead to

systemic effects.

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the essential steps for safely preparing and using Quin C1 in a

laboratory setting.

3.1. Preparation and Weighing

Designated Area: Conduct all handling of solid Quin C1 in a designated area, such as a

chemical fume hood or a balance enclosure, to contain any airborne particles.
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Weighing: Use a precision balance to weigh the required amount of Quin C1. Handle the

compound gently to avoid creating dust.

Solubilization: Prepare stock solutions by dissolving Quin C1 in an appropriate solvent as

indicated by the supplier's datasheet. Tocris Bioscience and MedchemExpress are common

suppliers of this compound.

3.2. Experimental Use

Ventilation: All procedures involving Quin C1 solutions should be performed in a well-

ventilated laboratory or a chemical fume hood.

Spill Prevention: Use secondary containment (e.g., a tray) when transporting or working with

significant quantities of Quin C1 solutions.

Avoid Contamination: Use dedicated labware and equipment when working with Quin C1 to

prevent cross-contamination of other experiments.

Disposal Plan
Proper disposal of Quin C1 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Solid Quin C1

Dispose of as hazardous chemical waste in a

clearly labeled, sealed container. Follow your

institution's specific chemical waste disposal

guidelines.

Contaminated Labware (e.g., pipette tips, tubes)

Collect in a designated, labeled hazardous

waste container. Do not mix with general

laboratory waste.

Liquid Waste (e.g., unused solutions)

Collect in a sealed, labeled hazardous waste

container. Do not pour down the drain. The

container should be compatible with the solvent

used.
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Emergency Procedures
Incident Immediate Action

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Eye Contact

Immediately flush eyes with a gentle, steady

stream of water for at least 15 minutes, holding

the eyelids open. Seek immediate medical

attention.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion
Do NOT induce vomiting. Rinse the mouth with

water. Seek immediate medical attention.

Spill

Evacuate the immediate area. If the spill is

small, absorb it with an inert material (e.g.,

vermiculite, sand) and place it in a sealed

container for hazardous waste disposal. For

large spills, follow your institution's emergency

spill response protocol.

Visualized Workflow for Handling Quin C1
The following diagram illustrates the key decision and action points in the safe handling of

Quin C1, from initial preparation to final disposal.
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Caption: Workflow for the safe handling of Quin C1 from receipt to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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